Cas no 932519-51-2 (1-(2-ethylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(2-ethylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 932519-51-2
• MF: C₂₅H₂₀FN₃
• MW: 381.444808959961
• CID: 5362793
• Update Time: 2025-10-28

1-(2-ethylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-8-fluoro-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• 1-(2-ethylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C25H20FN3/c1-3-17-6-4-5-7-23(17)29-25-20-14-19(26)12-13-22(20)27-15-21(25)24(28-29)18-10-8-16(2)9-11-18/h4-15H,3H2,1-2H3
• InChI Key： BAOMQANIIOOOMZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2N(C3=CC=CC=C3CC)N=C(C3=CC=C(C)C=C3)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-ethylphenyl)-8-fluoro-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Compound CAS No 932519-51-2: 1-(2-Ethylphenyl)-8-Fluoro-3-(4-Methylphenyl)-1H-Pyrazolo[4,3-c]Quinoline

The compound with CAS No 932519-51-2, known as 1-(2-Ethylphenyl)-8-Fluoro-3-(4-Methylphenyl)-1H-Pyrazolo[4,3-c]Quinoline, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and potential applications in drug discovery and materials science.

Pyrazoloquinolines are a subclass of quinolines that incorporate a pyrazole ring fused to the quinoline structure. The fusion of these two rings creates a highly conjugated system, which is often associated with interesting electronic properties and biological activities. The presence of substituents such as 2-Ethylphenyl, 8-Fluoro, and 4-Methylphenyl groups further modulates the chemical and physical properties of the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which are critical in disease pathways. For instance, research has shown that 1-(2-Ethylphenyl)-8-Fluoro-3-(4-Methylphenyl)-1H-Pyrazolo[4,3-c]Quinoline exhibits significant inhibitory activity against certain kinases, making it a valuable lead compound in anticancer drug development.

The synthesis of this compound involves a multi-step process that typically includes Friedländer-type annulation reactions or other advanced coupling techniques. The strategic placement of substituents on the pyrazoloquinoline framework is crucial for achieving the desired biological activity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of applications beyond pharmacology, this compound has shown promise in optoelectronic materials due to its extended π-conjugation system. Its ability to absorb light across a broad spectrum makes it a candidate for use in solar cells and light-emitting diodes (LEDs). Researchers are actively exploring its photophysical properties to optimize its performance in these applications.

The structural versatility of 1-(2-Ethylphenyl)-8-Fluoro-3-(4-Methylphenyl)-1H-Pyrazolo[4,3-c]Quinoline also lends itself to modifications that can enhance its solubility, stability, and bioavailability. These modifications are critical for translating laboratory findings into practical applications. For example, fluorination at the 8-position not only improves electronic communication within the molecule but also enhances its resistance to metabolic degradation.

From an environmental standpoint, the synthesis and application of this compound are being evaluated for their sustainability. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. This aligns with the growing emphasis on sustainable chemistry practices in both academia and industry.

In conclusion, CAS No 932519-51-2 represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medical and technological advancements.